Cas no 56995-12-1 (1H-Indole, 5-methoxy-1-(phenylsulfonyl)-)

• Product Name: 1H-Indole, 5-methoxy-1-(phenylsulfonyl)-
• CAS No: 56995-12-1
• MF: C₁₅H₁₃NO₃S
• MW: 287.333622694016
• CID: 346990
• PubChem ID: 6473679
• Update Time: 2025-04-19

1H-Indole, 5-methoxy-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-methoxy-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-5-methoxyindole
• 1-BENZENESULFONYL 5-METHOXY INDOLE
• 5-methoxy-1-(phenylsulfonyl)-1H-Indole
• MLS001163122
• BDBM50562717
• 5-METHOXY-1H-INDOL-1-YL PHENYL SULFONE
• SCHEMBL430473
• methyl 1-(phenylsulfonyl)-1H-indol-5-yl ether
• DTXSID70424274
• HMS2822J11
• SMR000499443
• FT-0757144
• 5-Methoxy-l-phenylsulfonylindole
• CHEMBL1501353
• AKOS022022562
• 1-benzenesulfonyl-5-methoxy-1H-indole
• 56995-12-1

• Inchi： 1S/C15H13NO3S/c1-19-13-7-8-15-12(11-13)9-10-16(15)20(17,18)14-5-3-2-4-6-14/h2-11H,1H3
• InChI Key： LAGWFKSQVPRITG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2C=C(C=CC1=2)OC)(=O)=O

Computed Properties

• Exact Mass: 287.06169
• Monoisotopic Mass: 287.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 48.3